Cas no 127760-84-3 (Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-)

• Product Name: Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
• CAS No: 127760-84-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 1221963
• Update Time: 2024-08-04

Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 2-hydroxy-3,3-dimethyl-, (S)-
• (2S)-2-hydroxy-3,3-dimethylbutanenitrile

• Inchi： 1S/C6H11NO/c1-6(2,3)5(8)4-7/h5,8H,1-3H3/t5-/m1/s1
• InChI Key： SAOOLIIHRNLCBT-RXMQYKEDSA-N
• SMILES： C(#N)[C@@H](O)C(C)(C)C

Computed Properties

• Exact Mass: 113.08413

Experimental Properties

• PSA: 44.02